Cas no 747407-19-8 (L-Proline,5,5-dimethyl-, methyl ester)

• Product Name: L-Proline,5,5-dimethyl-, methyl ester
• CAS No: 747407-19-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 560993
• PubChem ID: 45082213
• Update Time: 2025-04-19

L-Proline,5,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline,5,5-dimethyl-, methyl ester
• L-Proline, 5,5-dimethyl-, methyl ester (9CI)
• methyl (2S)-5,5-dimethylpyrrolidine-2-carboxylate
• SCHEMBL2084112
• Methyl 5,5-dimethyl-L-prolinate
• 747407-19-8
• (S)-Methyl 5,5-dimethylpyrrolidine-2-carboxylate
• DTXSID10665184

• Inchi： 1S/C8H15NO2/c1-8(2)5-4-6(9-8)7(10)11-3/h6,9H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： XICTWYXIDIEKJP-LURJTMIESA-N
• SMILES： O(C)C([C@@H]1CCC(C)(C)N1)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.9